Cas no 90972-04-6 (4-ethyl-3-hydroxy-benzonitrile)

• Product Name: 4-ethyl-3-hydroxy-benzonitrile
• CAS No: 90972-04-6
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 995272
• PubChem ID: 288026
• Update Time: 2025-04-20

4-ethyl-3-hydroxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-hydroxy-benzonitrile
• 3-Hydroxy-4-aethyl-benzonitril
• 4-Aethyl-3-hydroxy-benzoesaeure
• 4-Aethyl-3-hydroxy-benzonitril
• 4-Et-3-OHC6H3CO2H
• Benzoic acid,4-ethyl-3-hydroxy
• NSC148321
• NSC-148321
• 90972-04-6
• 4-ethyl-3-hydroxybenzonitrile
• DTXSID80920030
• SCHEMBL24440255
• MB23779

• Inchi： 1S/C9H9NO/c1-2-8-4-3-7(6-10)5-9(8)11/h3-5,11H,2H2,1H3
• InChI Key： VEOXBALAKOUEOA-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C=CC=1CC

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 277.3°C at 760 mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.561
• PSA: 44.02000
• LogP: 1.82628